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Compound of Interest

Compound Name: Direct yellow 34

Cat. No.: B1595625

An In-depth Technical Guide to Direct Yellow 34 (C.l. 29060)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of the disazo dye, Direct Yellow 34 (C.l. 29060). The information presented herein
is intended to support research and development activities by providing key data on its
characteristics, synthesis, and applications.

Chemical and Physical Properties

Direct Yellow 34, also known by its synonym Direct Fast Yellow 3RL, is a water-soluble dye
utilized primarily in the paper and textile industries for coloring cellulosic fibers.[1][2]

Identifiers and General Characteristics

The fundamental identification and general properties of Direct Yellow 34 are summarized in
the table below.
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Property Value

C.l. Name Direct Yellow 34[1]

C.l. Number 29060[1][3]

CAS Number 6420-33-3[1][3]

Synonym Direct Fast Yellow 3RL[1][3]

Molecular Formula

Cs7H28NeNasO15S4[1][3]

Systematic Name

tetrasodium 3,3'-[carbonylbis[imino(5-methoxy-
2-methyl-4,1-phenylene)azo]]bis(naphthalene-
1,5-disulphonate)[4][5]

Appearance

Red-Light Yellow Powder[3]

Chemical Class

Disazo Dye[1]

Physicochemical Data

Quantitative and qualitative physicochemical data for Direct Yellow 34 are presented in the

following table.
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Property Value
Molecular Weight 1016.87 g/mol [1][3]

) ) Information not publicly available; likely
Melting Point )

decomposes before melting.

Boiling Point Information not publicly available.
Density Information not publicly available.
Solubility Soluble in water, forming an orange solution.[1]

Behavior in Strong Acid

In concentrated sulfuric acid, it produces a blue
to blue-black precipitate. In concentrated
hydrochloric acid, a blu-ray black precipitate is
formed.[1]

Behavior in Strong Base

In a 10% sodium hydroxide solution, a yellow

precipitate is formed.[1]

Fastness Properties

The resistance of Direct Yellow 34 to various environmental factors is crucial for its

application. Standardized fastness ratings are provided below.

Property ISO Rating AATCC Rating

Light Fastness 6-7[1] 5[1]

Washing (Soaping) Fading: 2-3, Staining: 3[1] Fading: 3-4, Staining: 3[1]
Acid Resistance Fading: 3[1] 4-5[1]

Alkali Resistance Fading: 5[1] 3[1]

Water Resistance Fading: 3[1] 3[1]

Experimental Protocols

The following sections detail the methodologies for the synthesis of Direct Yellow 34 and its

application in dyeing.
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Synthesis of Direct Yellow 34 (C.l. 29060)

The synthesis is a classic example of azo dye production, involving diazotization followed by a
coupling reaction.[1]

Protocol:

o Diazotization of 3-Aminonaphthalene-1,5-disulfonic acid: a. Prepare an aqueous solution of
3-Aminonaphthalene-1,5-disulfonic acid. b. Cool the solution to a temperature range of 0-5°C
using an ice bath. c. Under constant stirring, slowly add a pre-cooled aqueous solution of
sodium nitrite. d. Acidify the mixture by the dropwise addition of concentrated hydrochloric
acid, maintaining the temperature between 0-5°C. The completion of diazotization is
indicated by a positive test on starch-iodide paper (immediate blue-black color).

e Coupling to 2-Amino-4-methylanisole: a. In a separate reaction vessel, prepare a solution of
2-Amino-4-methylanisole. b. Cool this solution to below 10°C. c. Slowly add the cold
diazonium salt solution from step 1 to the 2-Amino-4-methylanisole solution with vigorous
agitation. d. Maintain the temperature of the reaction mixture below 10°C to ensure the
stability of the diazonium salt and control the coupling reaction. e. The coupling reaction
results in the formation of the Direct Yellow 34 dye precipitate.

« |solation and Purification: a. The precipitated dye is collected by filtration. b. The crude dye is
then subjected to a purification process, which may be what is referred to in some technical
literature as "light gasification," likely a washing or recrystallization step to remove unreacted
starting materials and byproducts.[1] c. The purified dye is then dried to yield the final
product.

Dyeing of Cotton with Direct Yellow 34

This protocol provides a general laboratory procedure for the application of Direct Yellow 34 to
a cellulosic substrate such as cotton.

Materials and Reagents:
e Direct Yellow 34 dye

e Scoured and bleached cotton fabric
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Sodium chloride (NaCl) or Glauber's salt (Na2S0a4)
Sodium carbonate (Na2CO3)

Non-ionic detergent

Distilled water

Laboratory dyeing apparatus

Protocol:

Preparation of the Dyebath: a. Accurately weigh the cotton fabric sample. b. Calculate the
required amount of Direct Yellow 34 for the desired shade depth (e.g., 1.0% on weight of
fabric, o.w.f.). c. Create a smooth paste of the dye powder with a small volume of cold
distilled water. d. Dissolve the paste by adding boiling distilled water with continuous stirring.
e. In the dyeing vessel, add the dissolved dye, the required amount of electrolyte (e.g., 10-20
g/L NaCl), and a small amount of sodium carbonate (e.g., 1-2 g/L) to maintain an alkaline
pH. f. Add sufficient distilled water to achieve the desired liquor ratio (e.g., 20:1).

Dyeing Procedure: a. Thoroughly wet the cotton fabric sample before introducing it into the
dyebath at an initial temperature of approximately 40°C. b. Raise the temperature of the
dyebath to 90-95°C at a rate of 2°C per minute. c. Maintain the dyeing at this temperature for
45-60 minutes, ensuring the fabric is continuously agitated to promote level dyeing. d. After
the dyeing period, allow the dyebath to cool down to about 60°C.

Rinsing and After-treatment: a. Remove the dyed fabric from the dyebath and rinse it under
cold running water until the water runs clear. b. For improved wash fastness, a soaping
treatment is recommended. This involves washing the dyed fabric in a solution containing 2
g/L of a non-ionic detergent at 60-70°C for 15 minutes. c. Rinse the fabric thoroughly with hot
water followed by cold water. d. Squeeze the excess water from the fabric and allow it to air
dry.

Visualizations

The following diagrams illustrate the logical workflows for the synthesis and application of
Direct Yellow 34.
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Caption: Synthesis workflow of Direct Yellow 34.
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Caption: Experimental workflow for dyeing cotton fabric.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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